Cas no 2136939-93-8 ((1S)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2136939-93-8
• MF: C₁₀H₁₅F₃N₂O
• MW: 236.234112977982
• CID: 5872504
• PubChem ID: 165714160
• Update Time: 2025-06-09

(1S)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol
• 2136939-93-8
• EN300-1958718

• Inchi： 1S/C10H15F3N2O/c1-9(2,3)7-5-6(15(4)14-7)8(16)10(11,12)13/h5,8,16H,1-4H3/t8-/m0/s1
• InChI Key： WHLZNBXXZQDXBN-QMMMGPOBSA-N
• SMILES： FC([C@H](C1=CC(C(C)(C)C)=NN1C)O)(F)F

Computed Properties

• Exact Mass: 236.11364759g/mol
• Monoisotopic Mass: 236.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38Ų

Additional information on (1S)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol

Compound Introduction: (1S)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2136939-93-8)

The compound (1S)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol, identified by its CAS number 2136939-93-8, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a pyrazole core appended with a trifluoromethyl group and a tert-butyl substituent makes it a structurally intriguing candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of compounds incorporating fluorine atoms, owing to their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The trifluoromethyl group in this compound, specifically located at the 2-position of the alcohol moiety, is a key feature that contributes to its unique chemical properties. This substitution pattern is often employed to improve the bioavailability and efficacy of drug candidates.

The pyrazole scaffold is another critical component of this molecule, known for its versatility in medicinal chemistry. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of the pyrazole ring in this compound, with a 3-tert-butyl and 1-methyl substitution pattern, further enhances its potential as a pharmacophore. This arrangement not only influences the electronic properties of the molecule but also its spatial orientation, which can be crucial for receptor binding.

Research in the field of fluorinated heterocycles has shown that modifications at specific positions can lead to significant changes in biological activity. For instance, studies have demonstrated that trifluoromethyl-substituted compounds often exhibit improved binding to target enzymes and receptors compared to their non-fluorinated counterparts. This phenomenon is attributed to the electron-withdrawing nature of the trifluoromethyl group, which can enhance the interactions between the molecule and its biological target.

The stereochemistry of this compound, indicated by the (1S) configuration at the chiral center, is another critical aspect that must be considered in its development as a potential drug candidate. Chiral molecules can exist as enantiomers, which may exhibit different biological activities despite having identical chemical structures. Therefore, precise control over stereochemistry is essential to ensure that the desired pharmacological effects are achieved without unintended side effects.

Current research efforts are focused on understanding how structural modifications can influence the biological activity of this compound. Computational modeling and experimental studies are being conducted to elucidate the mechanisms by which this molecule interacts with biological targets. These studies aim to provide insights into how changes in the substitution pattern or stereochemistry can optimize its pharmacological properties.

In addition to its potential as a standalone therapeutic agent, this compound may also serve as a valuable building block for more complex drug candidates. Medicinal chemists often use such intermediates to explore new chemical spaces and develop novel molecules with enhanced efficacy and reduced toxicity. The structural features of this compound make it an attractive starting point for further derivatization and optimization.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to introduce the various functional groups while maintaining regioselectivity and stereochemical integrity. These synthetic strategies are critical for producing sufficient quantities of the compound for both preclinical studies and potential future clinical trials.

Preliminary studies have shown promising results regarding the biological activity of this compound. In vitro assays have indicated potential effects on various biological pathways relevant to diseases such as cancer and inflammation. While these findings are encouraging, further research is needed to validate these observations in vivo and determine the most effective dosing regimens.

The integration of computational chemistry into drug discovery has accelerated the process of identifying promising candidates like this one. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity before conducting expensive wet-lab experiments. This approach not only saves time but also resources by focusing efforts on the most promising leads.

As our understanding of disease mechanisms continues to evolve, so does our ability to develop targeted therapies. Compounds like (1S)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol exemplify how advances in chemical synthesis and computational methods can lead to innovative treatments for complex diseases. By leveraging these technologies, researchers are paving the way for more effective and personalized medicine.